6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid

• Molecular Formula: C12H13FN2O3
• Molecular Weight: 252.24 g/mol
• IUPAC Name: 6-fluoro-1-(2-hydroxy-2-methylpropyl)indazole-3-carboxylic acid
• InChI: InChI=1S/C12H13FN2O3/c1-12(2,18)6-15-9-5-7(13)3-4-8(9)10(14-15)11(16)17/h3-5,18H,6H2,1-2H3,(H,16,17)
• InChI Key: MJYQDMDHXGEQKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN1C2=C(C=CC(=C2)F)C(=N1)C(=O)O)O

Description

6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid is a fluorinated indazole derivative with a hydroxy-methylpropyl substituent at the 1-position and a carboxylic acid group at the 3-position. The fluorine atom at position 6 enhances electronegativity, while the hydroxy-methylpropyl group introduces steric bulk and hydrogen-bonding capacity, influencing solubility and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes:

Formation of the Indazole Core: The indazole core can be synthesized through the cyclization of appropriate precursors such as hydrazines and ortho-substituted benzenes. For instance, the reaction between 2-fluorobenzaldehyde and hydrazine hydrate can yield 6-fluoroindazole.

Introduction of the Hydroxy-Methylpropyl Group: The hydroxy-methylpropyl group can be introduced via alkylation reactions. For example, the reaction of 6-fluoroindazole with 2-bromo-2-methylpropanol under basic conditions can yield the desired product.

Carboxylation: The carboxylic acid group can be introduced through carboxylation reactions, such as the reaction of the intermediate with carbon dioxide in the presence of a base.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid group can be reduced to form an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used for oxidation reactions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be employed for reduction reactions.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions, often under basic or acidic conditions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols.

Substitution: Formation of substituted indazole derivatives.

Scientific Research Applications

6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the fluorine atom can enhance its binding affinity and selectivity towards specific targets. The hydroxy-methylpropyl group and carboxylic acid moiety can also contribute to its overall pharmacokinetic and pharmacodynamic properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Differences

Table 1: Key Properties of 6-Fluoro-1-(2-hydroxy-2-methylpropyl)-1H-indazole-3-carboxylic Acid and Analogs

Compound Name	Molecular Formula	Molecular Weight	Substituents	LogP	Key Features
1H-Indazole-3-carboxylic acid	C₈H₆N₂O₂	162.14	None	N/A	Parent compound; high mp (259–262°C)
6-Fluoro-1H-indazole-3-carboxylic acid	C₈H₅FN₂O₂	180.14	F at C6	1.40	Increased lipophilicity vs. parent
Lonidamine (1-(2,4-dichlorobenzyl)-1H-indazole-3-carboxylic acid)	C₁₅H₁₀Cl₂N₂O₂	321.16	2,4-dichlorobenzyl at N1	Higher*	Anticancer activity; aerobic glycolysis inhibition
Target compound	C₁₂H₁₄FN₂O₃	265.25†	F at C6; 2-hydroxy-2-methylpropyl at N1	~1.0–1.5‡	Enhanced solubility due to -OH group

*Estimated based on substituents; †Calculated; ‡Predicted from substituent contributions.

• Parent Compound (1H-Indazole-3-carboxylic acid) : The absence of fluorine and substituents results in lower molecular weight and higher melting points (259–262°C) due to strong intermolecular hydrogen bonding .
• Fluorinated Analog (6-Fluoro-1H-indazole-3-carboxylic acid) : The fluorine atom increases lipophilicity (LogP = 1.40) and may enhance membrane permeability compared to the parent compound .
• Lonidamine : The dichlorobenzyl group significantly increases LogP and steric bulk, contributing to its role in disrupting cancer cell metabolism .